Cas no 864866-57-9 (1H-INDEN-1-ONE, 5-BROMO-2,3-DIHYDRO-2-(1-METHYLETHYL)-)

1H-INDEN-1-ONE, 5-BROMO-2,3-DIHYDRO-2-(1-METHYLETHYL)- structure
864866-57-9 structure
Product Name:1H-INDEN-1-ONE, 5-BROMO-2,3-DIHYDRO-2-(1-METHYLETHYL)-
CAS No:864866-57-9
MF:C12H13BrO
MW:253.135022878647
CID:3222820
PubChem ID:23158340
Update Time:2025-04-21

1H-INDEN-1-ONE, 5-BROMO-2,3-DIHYDRO-2-(1-METHYLETHYL)- Chemical and Physical Properties

Names and Identifiers

    • 1H-INDEN-1-ONE, 5-BROMO-2,3-DIHYDRO-2-(1-METHYLETHYL)-
    • 864866-57-9
    • DTXSID201219880
    • WEGXXQAXYKIQPP-UHFFFAOYSA-N
    • SCHEMBL1500156
    • 5-bromo-2-isopropyl-1-oxoindane
    • 5-Bromo-2,3-dihydro-2-(1-methylethyl)-1H-inden-1-one
    • Inchi: 1S/C12H13BrO/c1-7(2)11-6-8-5-9(13)3-4-10(8)12(11)14/h3-5,7,11H,6H2,1-2H3
    • InChI Key: WEGXXQAXYKIQPP-UHFFFAOYSA-N
    • SMILES: BrC1C=CC2C(C(CC=2C=1)C(C)C)=O

Computed Properties

  • Exact Mass: 252.01498Da
  • Monoisotopic Mass: 252.01498Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 236
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 17.1Ų
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